![molecular formula C16H15F3OS B7571498 1-Methyl-2-[[3-(trifluoromethyl)phenyl]methylsulfinylmethyl]benzene](/img/structure/B7571498.png)
1-Methyl-2-[[3-(trifluoromethyl)phenyl]methylsulfinylmethyl]benzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methyl-2-[[3-(trifluoromethyl)phenyl]methylsulfinylmethyl]benzene is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as rabeprazole, which is a proton pump inhibitor used in the treatment of gastroesophageal reflux disease (GERD) and other related disorders. However,
Mechanism of Action
The mechanism of action of 1-Methyl-2-[[3-(trifluoromethyl)phenyl]methylsulfinylmethyl]benzene involves the inhibition of the proton pump, which is responsible for the secretion of gastric acid in the stomach. Rabeprazole irreversibly binds to the proton pump and inhibits its activity, leading to a reduction in the secretion of gastric acid. This mechanism of action makes rabeprazole an effective treatment for this compound and other related disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its proton pump inhibitory activity. By reducing the secretion of gastric acid, rabeprazole can alleviate the symptoms of this compound, such as heartburn, regurgitation, and difficulty swallowing. Additionally, rabeprazole has been shown to have anti-inflammatory and antioxidant effects, which may contribute to its therapeutic potential in other diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Methyl-2-[[3-(trifluoromethyl)phenyl]methylsulfinylmethyl]benzene in lab experiments include its well-established mechanism of action, high potency, and selectivity. Rabeprazole is a widely used proton pump inhibitor, and its pharmacological properties have been extensively studied. However, the limitations of using rabeprazole in lab experiments include its high cost, limited solubility, and potential side effects, such as diarrhea, nausea, and headache.
Future Directions
There are several future directions for the scientific research application of 1-Methyl-2-[[3-(trifluoromethyl)phenyl]methylsulfinylmethyl]benzene. One area of focus is the development of new analogs of rabeprazole with improved pharmacological properties, such as increased potency, selectivity, and solubility. Another direction is the investigation of the anti-inflammatory and antioxidant effects of rabeprazole in other diseases, such as cancer and neurodegenerative disorders. Additionally, the use of rabeprazole in combination with other drugs for the treatment of this compound and other related disorders is an area of interest for future research.
Synthesis Methods
The synthesis of 1-Methyl-2-[[3-(trifluoromethyl)phenyl]methylsulfinylmethyl]benzene involves a multi-step process that includes the reaction of 3-(trifluoromethyl)benzyl chloride with methylthiomethyl chloride, followed by the reaction with 2-methylbenzimidazole to produce rabeprazole. This process is carried out under controlled conditions to ensure the purity and yield of the final product.
Scientific Research Applications
1-Methyl-2-[[3-(trifluoromethyl)phenyl]methylsulfinylmethyl]benzene has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. One of the primary research areas is the development of new drugs based on the structure of rabeprazole. Researchers have synthesized various analogs of rabeprazole and evaluated their pharmacological properties, such as their proton pump inhibitory activity and selectivity.
Properties
IUPAC Name |
1-methyl-2-[[3-(trifluoromethyl)phenyl]methylsulfinylmethyl]benzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F3OS/c1-12-5-2-3-7-14(12)11-21(20)10-13-6-4-8-15(9-13)16(17,18)19/h2-9H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTPVYDRRYHXLOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CS(=O)CC2=CC(=CC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.